Cas no 10049-16-8 (VANADIUM(IV) FLUORIDE)

Vanadium(IV) fluoride (VF₄) is an inorganic compound characterized by its high oxidation state and fluorinated structure. It is primarily utilized in specialized chemical synthesis and materials science applications due to its strong fluorinating properties and reactivity. VF₄ serves as a precursor in the production of vanadium-based catalysts and advanced ceramic materials. Its stability under controlled conditions makes it suitable for high-temperature processes. The compound is also of interest in research involving transition metal fluorides for electrochemical and energy storage applications. Proper handling is essential, as it reacts vigorously with moisture and requires inert atmosphere storage to maintain purity.

VANADIUM(IV) FLUORIDE structure

Product Name:VANADIUM(IV) FLUORIDE

CAS No:10049-16-8

MF:F₄V

MW:126.935115814209

MDL:MFCD00042554

CID:86292

PubChem ID:5153193

Update Time:2025-06-11

VANADIUM(IV) FLUORIDE Chemical and Physical Properties

Names and Identifiers

- VANADIUM(IV) FLUORIDE
- VANADIUM FLUORIDE
- VANADIUM TETRAFLUORIDE
- vanadium(4+),tetrafluoride
- Vanadium fluoride (VF4) (7CI,8CI,9CI)
- 10049-16-8
- Vanadium fluoride (VF4)(7CI,8CI,9CI)
- L-LEUCINEBETA-NAPHTHYLAMIDEHYDROCHLORIDE
- Q416028
- AKOS025310224
- Tetrafluorovanadium
- MFCD00042554
- MDL： MFCD00042554
- Inchi： 1S/4FH.V/h4*1H;/q;;;;+4/p-4
- InChI Key： JTWLHYPUICYOLE-UHFFFAOYSA-J
- SMILES： [V](F)(F)(F)F

Computed Properties

Exact Mass: 126.93800
Monoisotopic Mass: 126.938
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Powder with yellowish green luster
Density: 2.975 g/mL at 25 °C(lit.)
Melting Point: 325 °C (dec.)(lit.)
Boiling Point: 19.5°Cat760mmHg
Flash Point: °C
Water Partition Coefficient: Soluble in water (blue color), acetone (deep green color), and glacial acetic acid (blue-green color)
PSA: 0.00000
LogP: 1.68080
Sensitiveness: Moisture Sensitive
Solubility: Soluble in water.

VANADIUM(IV) FLUORIDE Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 3290 6.1/PG 2
WGK Germany：3
Hazard Category Code： 23/24/25-34
Safety Instruction： S22-S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Risk Phrases：R23/24/25
Packing Group：II
Safety Term：8
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

VANADIUM(IV) FLUORIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	V963638-250mg	Vanadium(IV) Fluoride	10049-16-8		250mg	$ 50.00	2022-06-02
TRC	V963638-500mg	Vanadium(IV) Fluoride	10049-16-8		500mg	$ 65.00	2022-06-02
TRC	V963638-2.5g	Vanadium(IV) Fluoride	10049-16-8		2.5g	$ 80.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-RY592-1g	Vanadium(IV) fluoride	10049-16-8	95%	1g	￥224.0	2022-07-29
Apollo Scientific	PC7980-25g	Vanadium(IV) fluoride	10049-16-8	0.95	25g	£280.00	2025-02-19
Apollo Scientific	PC7980-100g	Vanadium(IV) fluoride	10049-16-8	0.95	100g	£207.00	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	V30440-25g	Vanadium(IV) Fluoride	10049-16-8	98%	25g	¥2622.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	V30440-5g	Vanadium(IV) Fluoride	10049-16-8	98%	5g	¥562.0	2023-09-06
abcr	AB104386-10 g	Vanadium(IV) fluoride, 95%; .	10049-16-8	95%	10 g	€101.50	2023-07-20
abcr	AB104386-25 g	Vanadium(IV) fluoride, 95%; .	10049-16-8	95%	25 g	€152.50	2023-07-20

VANADIUM(IV) FLUORIDE Production Method

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Additional information on VANADIUM(IV) FLUORIDE

Comprehensive Guide to VANADIUM(IV) FLUORIDE (CAS No. 10049-16-8): Properties, Applications, and Innovations

VANADIUM(IV) FLUORIDE (CAS No. 10049-16-8), also known as vanadium tetrafluoride, is a critical inorganic compound with unique chemical and physical properties. This article delves into its molecular structure, industrial applications, and emerging trends in research, addressing common queries such as "What is VANADIUM(IV) FLUORIDE used for?" and "How is VANADIUM(IV) FLUORIDE synthesized?".

The compound is characterized by its high thermal stability and reactivity with other halides, making it valuable in specialized chemical processes. Its crystalline structure, often discussed in academic circles under terms like "vanadium fluoride crystal lattice," has been studied for its potential in advanced material science. Researchers are particularly interested in its role in energy storage systems, aligning with the global focus on sustainable technologies.

In industrial settings, VANADIUM(IV) FLUORIDE serves as a precursor for catalysts and coatings. A frequently searched question—"Is VANADIUM(IV) FLUORIDE compatible with polymers?"—highlights its utility in composite materials. Recent studies explore its integration into next-generation batteries, a topic gaining traction due to the rise of electric vehicles and renewable energy storage solutions.

From a safety perspective, proper handling protocols are essential, though the compound is not classified under restricted categories. Users often search for "VANADIUM(IV) FLUORIDE solubility" or "storage conditions for vanadium fluorides," emphasizing the need for precise technical data. Its low environmental persistence, compared to other heavy metal compounds, is another area of interest.

Innovations in nanotechnology have further expanded its applications. For instance, "VANADIUM(IV) FLUORIDE nanoparticles" are being tested for their optical and electronic properties, catering to the growing demand for miniaturized devices. This aligns with trends in "smart materials" and "nanoscale engineering," frequently searched topics in scientific databases.

In summary, VANADIUM(IV) FLUORIDE (CAS No. 10049-16-8) bridges traditional chemistry and cutting-edge technology. Its versatility answers pressing questions like "Can VANADIUM(IV) FLUORIDE improve battery efficiency?" while inspiring future research in material science and sustainable energy.